Cas no 1142087-55-5 (cis-4-[benzyloxycarbonyl(methyl)amino]cyclohexanecarboxylic acid)

• Product Name: cis-4-[benzyloxycarbonyl(methyl)amino]cyclohexanecarboxylic acid
• CAS No: 1142087-55-5
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 5690193
• PubChem ID: 135905503
• Update Time: 2025-05-19

cis-4-[benzyloxycarbonyl(methyl)amino]cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cis-4-{[(benzyloxy)carbonyl](methyl)amino}cyclohexane-1-carboxylic acid
• (1s,4s)-4-{[(benzyloxy)carbonyl](methyl)amino}cyclohexane-1-carboxylic acid
• SB23162
• CS-0310474
• 1142087-55-5
• D79692
• Cis-4-{[(benzyloxy)carbonyl](methyl)amino}cyclohexane-1-carboxylicacid
• Cis-4-[benzyloxycarbonyl(methyl)amino]cyclohexanecarboxylicacid
• CIS-4-{[(BENZYLOXY)CARBONYL](METHYL)AMINOCYCLOHEXANE-1-CARBOXYLIC ACID
• cis-4-[benzyloxycarbonyl(methyl)amino]cyclohexanecarboxylic acid
• cis-4-[[(1,1-Dimethylethoxy)carbonyl]methylamino]cyclohexanecarboxylic acid
• cis-4-((tert-Butoxycarbonyl)(methyl)amino)cyclohexane-1-carboxylicacid

• Inchi： 1S/C16H21NO4/c1-17(14-9-7-13(8-10-14)15(18)19)16(20)21-11-12-5-3-2-4-6-12/h2-6,13-14H,7-11H2,1H3,(H,18,19)
• InChI Key： AZIRNWNIDAXVQQ-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC1)N(C(=O)OCC1C=CC=CC=1)C)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8Ų

Additional information on cis-4-[benzyloxycarbonyl(methyl)amino]cyclohexanecarboxylic acid

Introduction to cis-4-[benzyloxycarbonyl(methyl)amino]cyclohexanecarboxylic acid (CAS No. 1142087-55-5)

cis-4-[benzyloxycarbonyl(methyl)amino]cyclohexanecarboxylic acid, with the CAS number 1142087-55-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its complex structure, serves as a crucial intermediate in the synthesis of various pharmacologically active molecules. Its unique stereochemistry and functional groups make it a valuable building block for drug development, particularly in the design of protease inhibitors and other therapeutic agents.

The benzyloxycarbonyl(methyl)amino moiety in the molecule plays a pivotal role in its reactivity and stability, making it an attractive candidate for further chemical modifications. This group is commonly employed in peptide synthesis to protect amino groups, ensuring selective reactions at other sites within the molecule. The cyclohexane ring contributes to the compound's overall conformational flexibility, which is essential for optimizing binding affinity to biological targets.

In recent years, there has been a growing interest in the development of novel cyclic peptides and peptidomimetics as therapeutic agents due to their high specificity and low immunogenicity. cis-4-[benzyloxycarbonyl(methyl)amino]cyclohexanecarboxylic acid fits well into this paradigm, offering a scaffold for designing molecules that mimic natural peptides while avoiding their limitations. The compound's ability to undergo selective modifications allows researchers to fine-tune its properties, making it suitable for a wide range of applications.

One of the most compelling aspects of this compound is its potential in the development of enzyme inhibitors. Enzymes are critical targets in drug discovery, and inhibiting their activity can lead to therapeutic benefits in various diseases. The benzyloxycarbonyl(methyl)amino group provides a handle for covalent bond formation with active sites of enzymes, while the cyclohexane ring helps to stabilize the inhibitor's conformation. This combination has been successfully exploited in the design of inhibitors for proteases such as caspases and matrix metalloproteinases (MMPs), which are implicated in inflammation and cancer.

Recent studies have highlighted the utility of cis-4-[benzyloxycarbonyl(methyl)amino]cyclohexanecarboxylic acid in the synthesis of peptidomimetics that exhibit improved pharmacokinetic properties compared to their peptide counterparts. These peptidomimetics often demonstrate enhanced stability against enzymatic degradation and better cell permeability, making them more effective as drugs. The structural features of this compound allow for the creation of molecules that can bind tightly to target proteins while minimizing off-target interactions.

The pharmaceutical industry has also explored the use of cis-4-[benzyloxycarbonyl(methyl)amino]cyclohexanecarboxylic acid in the development of vaccines and immunotherapeutics. Peptide-based vaccines rely on the ability of peptides to elicit an immune response without triggering excessive inflammation. By incorporating this compound into vaccine formulations, researchers can enhance vaccine efficacy while reducing side effects. Additionally, its structural framework has been leveraged in designing immunomodulatory agents that can regulate immune responses in autoimmune diseases.

Another area where this compound has shown promise is in the field of central nervous system (CNS) drug discovery. CNS disorders such as Alzheimer's disease and Parkinson's disease are characterized by aberrant protein aggregation and neuroinflammation. Small molecules that can modulate these processes are highly sought after. The ability of cis-4-[benzyloxycarbonyl(methyl)amino]cyclohexanecarboxylic acid to interact with CNS-specific targets makes it a valuable tool for developing novel therapeutics. Its structural features have been modified to improve blood-brain barrier penetration, a critical factor for CNS drug delivery.

The synthesis of cis-4-[benzyloxycarbonyl(methyl)amino]cyclohexanecarboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as asymmetric catalysis have been employed to achieve high enantiomeric purity, which is essential for biological activity. The benzyloxycarbonyl group is typically introduced via Boc protection strategies, while the cyclohexane ring is synthesized through cyclization reactions. These synthetic routes highlight the compound's complexity and the expertise required for its production.

In conclusion, cis-4-[benzyloxycarbonyl(methyl)amino]cyclohexanecarboxylic acid (CAS No. 1142087-55-5) is a versatile and highly functional compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for synthesizing peptidomimetics, protease inhibitors, vaccines, and CNS therapeutics. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.